1-(Isocyanomethyl)-4-(trifluoromethyl)benzene

• IUPAC Name: 1-(isocyanomethyl)-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C9H6F3N/c1-13-6-7-2-4-8(5-3-7)9(10,11)12/h2-5H,6H2
• InChI Key: NOECOTLRRILCPJ-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]CC1=CC=C(C=C1)C(F)(F)F
• Molecular Formula: C9H6F3N
• Molecular Weight: 185.15 g/mol

Description

1-(Isocyanomethyl)-4-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C9H6F3N and its molecular weight is 185.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Optical Polymer Composite Materials : 1,3-Bis(isocyanatomethyl)benzene, a related isocyanate, shows high performance, excellent yellowing resistance, and weather resistance. It is widely used in optical polymer composite materials, construction, automotive, and other industries. The study by Jianxun et al. (2018) explores a safe, convenient, and environmentally friendly synthesis route for this compound, which is significant due to the toxic nature of its traditional synthesis method using phosgene (Jianxun, Zheng, Li, Zhang, & Feng, 2018).

• Synthesis of Novel Compounds : Research by Canac et al. (1998) discusses the isolation of a benzene valence isomer with one-electron phosphorus-phosphorus bonds, highlighting the diverse potential of benzene derivatives in chemical synthesis (Canac, Bourissou, Baceiredo, Gornitzka, Schoeller, & Bertrand, 1998).

• Chemical Reactions and Properties : The study by Schlosser et al. (1998) investigates the selective lithiation and subsequent electrophilic substitution of 1,2,4-Tris(trifluoromethyl)benzene, providing insights into the chemical reactions and properties of such compounds (Schlosser, Porwisiak, & Mongin, 1998).

• Development of Fluorine-Containing Polyetherimide : Yu Xin-hai (2010) synthesized a novel fluorine-containing polyetherimide using a compound structurally related to 1-(Isocyanomethyl)-4-(trifluoromethyl)benzene. This study demonstrates the utility of such compounds in advanced material synthesis (Yu Xin-hai, 2010).

• Study of Photophysical Processes : Al-ani (1973) explored the photochemistry of fluoro(trifluoromethyl)benzenes, indicating the relevance of such compounds in understanding photophysical processes (Al-ani, 1973).

• Application in Aromatic Hydrocarbon Separation : Arce et al. (2007) investigated the use of an ionic liquid for separating aromatic hydrocarbons from alkanes, demonstrating the relevance of benzene derivatives in separation processes (Arce, Earle, Rodríguez, & Seddon, 2007).